BE“GHE Foundational & Exploratory

Check Availability & Pricing

Crystal Structure of Benzalaldehyde
Semicarbazone: A Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Benzaldehyde semicarbazone

Cat. No.: B140624

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the crystal structure of benzaldehyde
semicarbazone, a compound of interest in medicinal chemistry and materials science. The
document details the crystallographic parameters, intermolecular interactions, and
experimental protocols for its synthesis and characterization, offering a comprehensive
resource for researchers in the field.

Crystallographic Data

Single-crystal X-ray diffraction analysis reveals that benzaldehyde semicarbazone crystallizes
in a monoclinic system with the space group P21/c.[1] The fundamental repeating unit of the
crystal, the unit cell, is defined by the following parameters:
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Parameter Value
Crystal System Monoclinic
Space Group P21/c

a (A) 11.9353

b (A) 5.455

c (A) 12.908

B () 98.220
Volume (A3) 820.2

Z (molecules/cell) 4

Table 1: Crystallographic data for benzaldehyde semicarbazone.[1]

The molecular conformation within the crystalline lattice indicates that the phenyl ring and the
semicarbazone moiety are largely coplanar. This structural information is crucial for
understanding the molecule's electronic properties and potential biological activity.

Intermolecular Interactions

The crystal packing of benzaldehyde semicarbazone is characterized by an extensive
network of intermolecular hydrogen bonds, a common feature of semicarbazones.[1] These
non-covalent interactions, primarily of the N-H---O type, play a significant role in stabilizing the
crystal lattice and defining the supramolecular architecture in the solid state.[1] The precise
distances and angles of these hydrogen bonds can be determined from the diffraction data,
providing a complete picture of the solid-state assembly.

Experimental Protocols
Synthesis of Benzaldehyde Semicarbazone

The synthesis of benzaldehyde semicarbazone is typically achieved through a condensation
reaction between benzaldehyde and semicarbazide hydrochloride. The following protocol
outlines a common laboratory procedure.
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Materials:

Benzaldehyde

Semicarbazide hydrochloride

Sodium acetate

Ethanol

Distilled water

Procedure:

Dissolve semicarbazide hydrochloride and sodium acetate in distilled water. This generates
the free semicarbazide base.

 In a separate flask, dissolve benzaldehyde in ethanol.

» Add the semicarbazide solution to the benzaldehyde solution with stirring.

e The benzaldehyde semicarbazone product will precipitate out of the solution.
o Collect the crude product by suction filtration and wash with cold water.

o Recrystallize the crude product from ethanol to obtain pure, crystalline benzaldehyde
semicarbazone.

o Determine the melting point of the recrystallized product. The literature melting point is
approximately 214-220°C.[2][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b140624+#crystal-structure-of-benzaldehyde-
semicarbazone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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